Cas no 328-87-0 (4-Chloro-3-cyanobenzotrifluoride)
4-Chloro-3-cyanobenzotrifluoride is a versatile fluorinated aromatic compound characterized by its trifluoromethyl (–CF₃) and cyano (–CN) functional groups, along with a chloro (–Cl) substituent. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical, agrochemical, and material science applications. The electron-withdrawing trifluoromethyl and cyano groups enhance reactivity in nucleophilic substitution and cross-coupling reactions, while the chloro group offers further derivatization potential. Its stability under various reaction conditions and compatibility with organometallic catalysts make it a preferred building block for synthesizing complex molecules. The compound's high purity and well-defined reactivity profile ensure consistent performance in research and industrial processes.
328-87-0 structure
Product Name:4-Chloro-3-cyanobenzotrifluoride
CAS No:328-87-0
MF:C8H3ClF3N
MW:205.564331293106
MDL:MFCD00019742
CID:36880
PubChem ID:24862578
Update Time:2025-10-29
4-Chloro-3-cyanobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-trifluoromethylbenzonitrile
- 2-Chloro-5-(trifluoromethyl)benzonitrile
- 2-CHLORO-5-TRIFLUOROMETHYLBNEZONITRILE
- 4-Chloro-3-cyanobenzotrifluoride
- 2-chloro-5-(trifluoromethyl)benzenecarbonitrile
- 2-cyano-4-trifluoromethylchlorobenzene
- 4-CHLORO-3-CYANBENZOTRIFLUORIDE
- 5-trifluoromethyl-2-chlorobenzonitrile
- Benzonitrile,2-chloro-5-(trifluoromethyl)
- ncr bg exfff
- NS00041538
- NCIOpen2_005388
- NSC88338
- LCISFYAQKHOWBP-UHFFFAOYSA-
- NSC-88338
- EN300-38894
- FT-0611805
- 2-Chloro-5-(trifluoromethyl)benzonitrile, 97%
- 3-cyano-4-chlorobenzotrifluoride
- MFCD00019742
- CK1059
- InChI=1/C8H3ClF3N/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H
- C2050
- AKOS005063755
- 2-chloro-5-trifluoromethyl-benzonitrile
- Benzonitrile, 2-chloro-5-(trifluoromethyl)-
- PS-8095
- 4-chloro-3-cyano-benzotrifluoride
- 328-87-0
- 4-Chloro-3-cyanobenzo trifluoride
- NSC 88338
- EINECS 206-338-7
- CS-W002122
- SCHEMBL384969
- W-106810
- AC-4055
- Z381674952
- AM61476
- DTXSID6059815
- F8880-0316
- DB-030841
- DTXCID7038577
- STK801379
- 4-Chloro-3-cyanbenzotrifluoride; 4-Chloro-3-cyanobenzotrifluoride
- BBL009985
- FC64129
- 206-338-7
-
- MDL： MFCD00019742
- Inchi： 1S/C8H3ClF3N/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H
- InChI Key： LCISFYAQKHOWBP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(F)(F)F)=CC=1C#N
- BRN： 1912184
Computed Properties
- Exact Mass: 204.99100
- Monoisotopic Mass: 204.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.481 g/mL at 25 °C(lit.)
- Melting Point: 37.0 to 41.0 deg-C
- Boiling Point: 212°C(lit.)
- Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
- Refractive Index: 1.484
- PSA: 23.79000
- LogP: 3.23048
- Solubility: Not available
4-Chloro-3-cyanobenzotrifluoride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S36/37/39-S22
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
4-Chloro-3-cyanobenzotrifluoride Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Chloro-3-cyanobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2050-25g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98.0%(GC) | 25g |
￥1285.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2050-5g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98.0%(GC) | 5g |
￥295.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C415A-100g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98% | 100g |
￥506.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C415A-25g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98% | 25g |
￥132.0 | 2022-09-28 | |
| Fluorochem | 003149-1g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003149-10g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 97% | 10g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 003149-25g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 97% | 25g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 003149-100g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 97% | 100g |
￡67.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C120886-100g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98% | 100g |
¥433.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C120886-1g |
4-Chloro-3-cyanobenzotrifluoride |
328-87-0 | 98% | 1g |
¥29.90 | 2023-09-03 |
4-Chloro-3-cyanobenzotrifluoride Related Literature
-
Rüdiger W. Seidel,Adrian Richter,Richard Goddard,Peter Imming Chem. Commun. 2023 59 4697
328-87-0 (4-Chloro-3-cyanobenzotrifluoride) Related Products
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